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Compound of Interest

Compound Name:
5-bromo-1H-indole-2-

carbaldehyde

Cat. No.: B1282810 Get Quote

5-bromo-1H-indole-2-carbaldehyde is a halogenated heterocyclic compound widely

employed as a precursor in organic synthesis. Its indole core is a privileged scaffold in

medicinal chemistry, appearing in numerous natural products and pharmaceuticals. The

strategic placement of the bromine atom at the C5 position and the carbaldehyde group at the

C2 position offers versatile handles for further functionalization, making it a key intermediate in

the development of bioactive molecules for therapeutic areas such as oncology and neurology,

as well as in the creation of novel materials for organic electronics.[1] However, the inherent

reactivity of the indole nucleus and the aldehyde functional group necessitates a thorough

understanding of its stability profile to ensure experimental reproducibility and the preservation

of material purity.

Part 1: Physicochemical and Stability Profile
The stability of 5-bromo-1H-indole-2-carbaldehyde is governed by the intrinsic chemical

properties of its constituent functional groups: the electron-rich indole ring, the reactive

aldehyde, and the photosensitive bromo-aromatic system.

Key Physicochemical Properties
A summary of the compound's essential properties is provided below for easy reference.
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Property Value Source(s)

CAS Number 53590-50-4 [1][2][3]

Molecular Formula C₉H₆BrNO [1][3][4]

Molecular Weight 224.06 g/mol [1][3][4]

Appearance
Yellowish to tan crystalline

powder
[1]

Purity ≥97% [2]

InChIKey
CFABANPJKXPUFN-

UHFFFAOYSA-N
[2][4]

Core Stability Considerations and Degradation
Pathways
Several factors can compromise the integrity of 5-bromo-1H-indole-2-carbaldehyde.

Understanding these is crucial for mitigating degradation.

Oxidation: The indole ring is inherently susceptible to oxidation, a process that can be

accelerated by exposure to atmospheric oxygen. Furthermore, the aldehyde group (-CHO) is

readily oxidized to the corresponding carboxylic acid (5-bromo-1H-indole-2-carboxylic acid).

This is arguably the most common degradation pathway for this class of compounds. While

most indoles are relatively stable in air, substitutions can alter this reactivity.[5]

Photosensitivity: Aromatic bromides are known to be sensitive to light.[6] Exposure to UV or

even ambient light over prolonged periods can induce photodegradation, potentially leading

to debromination or the formation of other impurities. This necessitates storing the compound

in light-protecting containers.

Moisture: The compound should be protected from moisture. As a crystalline solid, hydrolysis

is less of a concern than for solutions, but adsorbed water can accelerate other degradation

processes.

Incompatibilities: The compound is incompatible with strong oxidizing agents and strong

acids.[7] Contact with strong oxidizers will readily convert the aldehyde to a carboxylic acid,
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while strong acids can lead to polymerization or other acid-catalyzed degradation reactions

of the indole ring.

Part 2: Recommended Storage and Handling
Protocols
To preserve the purity and reactivity of 5-bromo-1H-indole-2-carbaldehyde, strict adherence

to proper storage and handling protocols is mandatory.

Optimal Storage Conditions
The consensus from suppliers points to refrigerated and controlled-atmosphere storage.

Temperature: For long-term storage, the material should be kept in a freezer at temperatures

of -20°C.[7] For routine short-term use, storage in a refrigerator at 2-8°C is acceptable.[1][2]

Atmosphere: To prevent oxidation, the compound should be stored under an inert

atmosphere, such as argon or nitrogen.[2] After each use, the container should be purged

with inert gas before re-sealing.

Light Protection: The compound must be stored in an amber glass vial or a container

wrapped in aluminum foil to protect it from light.[6]

Moisture Protection: Store in a tightly sealed container, preferably within a desiccator, to

prevent moisture ingress.

Protocol for Handling and Solution Preparation
The following step-by-step protocol ensures safety and minimizes contamination or

degradation during handling.

Preparation: Before handling, ensure a chemical fume hood is operational and the

workspace is clean. An eyewash station and safety shower must be readily accessible.[8]

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical safety

goggles, chemical-resistant gloves (nitrile is suitable), and a lab coat.[8][9]
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Equilibration: Before opening, allow the container to warm to room temperature inside a

desiccator. This critical step prevents condensation of atmospheric moisture onto the cold

solid.

Dispensing: Conduct all weighing and dispensing operations within a chemical fume hood to

avoid inhalation of dust.[8] Use clean spatulas for transfer. Minimize the time the container is

open to the atmosphere.

Inert Atmosphere Blanketing: If the compound is to be stored further, flush the headspace of

the container with a gentle stream of nitrogen or argon before sealing tightly.

Solution Preparation:

5-bromo-1H-indole-2-carbaldehyde is typically soluble in organic solvents like dimethyl

sulfoxide (DMSO) and dimethylformamide (DMF).[6]

For biological assays, prepare a concentrated stock solution in anhydrous DMSO.

Stock solutions should be stored under the same stringent conditions as the solid (frozen

at -20°C, protected from light).

Aqueous solutions should be prepared fresh before each experiment. If brief storage of an

aqueous solution is unavoidable, it should be kept at 2-8°C, protected from light, for no

more than 24 hours.[6]

Cleanup: After handling, thoroughly wash hands and any exposed skin. Decontaminate all

work surfaces and equipment.

Part 3: Workflow for Stability Verification
Ensuring the integrity of the compound upon receipt and before critical experiments is a self-

validating measure. The following diagram and protocol outline a logical workflow for quality

control.

Decision Workflow for Handling and Storage
This workflow guides the researcher from receiving the compound to its use in experiments,

ensuring stability checks are integrated into the process.
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Workflow for Ensuring 5-bromo-1H-indole-2-carbaldehyde Integrity

Receive Compound

Initial QC Check
(TLC or ¹H NMR)

Does it meet spec?

Proceed to Storage

Yes

Contact Supplier
Quarantine Lot

No

Storage Decision

Long-Term Storage
(-20°C, Inert Gas, Dark)

Archival

Short-Term / Working Stock
(2-8°C, Inert Gas, Dark)

Active Use

Pre-Experiment QC
(Check for degradation)

Is material pure?

Proceed with Experiment
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Purify or Discard
Source new material
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Caption: Decision workflow for receiving, storing, and using 5-bromo-1H-indole-2-
carbaldehyde.

Protocol for a Simple Thin-Layer Chromatography (TLC)
Stability Check
This protocol can be used to quickly assess the purity of the solid or to monitor the stability of

solutions over time.

Sample Preparation: Prepare a dilute solution of 5-bromo-1H-indole-2-carbaldehyde
(approx. 1 mg/mL) in a suitable solvent like ethyl acetate or dichloromethane. Prepare a

similar solution of a reference standard (a new or previously verified batch), if available.

TLC Plate Spotting: Using a capillary tube, spot a small amount of the sample solution and

the reference solution side-by-side on a silica gel TLC plate.

Elution: Develop the TLC plate in a chamber with an appropriate mobile phase (e.g., a

mixture of hexane and ethyl acetate, such as 7:3 v/v; optimization may be required).

Visualization: After the solvent front has reached near the top of the plate, remove it, mark

the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm).

Analysis: A pure sample should show a single, well-defined spot. The presence of additional

spots, particularly a spot at the baseline (polar impurities) or a new spot corresponding to the

carboxylic acid, indicates degradation. The Rƒ value should match the reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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